ethyl 3-[2-(3,4-dimethoxybenzoyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate

• IUPAC Name: ethyl 3-[2-(3,4-dimethoxybenzoyl)-1,1-dioxo-1λ6,4-benzothiazin-4-yl]benzoate
• InChI: InChI=1S/C26H23NO7S/c1-4-34-26(29)18-8-7-9-19(14-18)27-16-24(35(30,31)23-11-6-5-10-20(23)27)25(28)17-12-13-21(32-2)22(15-17)33-3/h5-16H,4H2,1-3H3
• InChI Key: FXJVERPFLQIGJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H23NO7S
• Molecular Weight: 493.5 g/mol

Description

Ethyl 3-[2-(3,4-dimethoxybenzoyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate is a chemical compound with the molecular formula C26H23NO7S. It has an average mass of 493.528 Da and a monoisotopic mass of 493.119507 Da.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of various benzothiazine and benzoate derivatives, highlighting the interest in these compounds for their potential chemical and pharmacological properties. For example, the study of the synthesis, characterisation, docking studies, and anti-microbial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrates the ongoing efforts to explore novel compounds within this chemical space for their potential applications, including antimicrobial properties (YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath, 2021).

Potential Pharmacological Properties

Research on related benzoate derivatives has identified compounds with inhibitory activities against specific bacterial strains. For instance, compounds isolated from the fermentation of Engyodontium album derived from deep-sea sediment showed inhibitory activities against methicillin-resistant Staphylococcus aureus ATCC 43300 (MRSA) and Vibrio vulnificus, highlighting the potential of these compounds in addressing antimicrobial resistance (Weiyi Wang, Ruixuan Chen, Zhuhua Luo, Wen Wang, Jianming Chen, 2017).

Chemical Structure and Reactions

The chemical structures and reactions involving benzothiazine and benzoate derivatives provide a foundation for further research into their applications. For example, studies on the synthesis of polyfluoroalkylated bicyclic and tricyclic heterocyclic compounds and the reaction mechanisms involved offer insights into the complex chemistry of these compounds and their potential utility in various scientific and industrial applications (Yan-Song Liu, Wei-Yuan Huang, 1997).

Optical and Photonic Applications

Investigations into the third-order nonlinear optical properties of hydrazone derivatives, which share structural similarities with the compound , have revealed their potential in photonic devices due to their reverse saturable absorption properties. This research underscores the versatility of these compounds in technological applications beyond their chemical and biological uses (Vijayakumar Sadasivan Nair, Sharafudeen Kaniyarakkal, Shiju Edappadikkunnummal, J. John, Sudheesh Palengara, Siji Narendran, Suresh Thelakkadan Puthiyaveettil, 2022).